Cas no 15965-55-6 (1H-Benzimidazole,2-chloro-7-nitro-)

• Product Name: 1H-Benzimidazole,2-chloro-7-nitro-
• CAS No: 15965-55-6
• MF: C₇H₄ClN₃O₂
• MW: 197.578559875488
• MDL: MFCD22562504
• CID: 121298
• PubChem ID: 14765451
• Update Time: 2025-06-25

1H-Benzimidazole,2-chloro-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-chloro-7-nitro-
• 1H-Benzimidazole,2-chloro-4-nitro-(9CI)
• 2-Chloro-4-nitro-1H-benzimidazole
• 2-chloro-4-nitro-1(3)H-benzoimidazole
• 2-Chloro-4-nitro-1H-benzoimidazole
• 2-Chloro-4-nitrobenzimidazol
• 4-Nitro-2-chlor-benzimidazol
• 4-nitro-2-chlorobenzimidazole
• MFCD22562504
• 1H-Benzimidazole, 2-chloro-7-nitro-
• SCHEMBL1487573
• D94539
• 2-Chloro-7-nitro-1H-benzo[d]imidazole
• CS-0155821
• AS-77133
• 15965-55-6
• IDHWSFVCVDTHNI-UHFFFAOYSA-N
• 2-chloro-7-nitro-1H-1,3-benzodiazole
• 2-CHLORO-4-NITRO-1H-1,3-BENZODIAZOLE
• XH0135

• MDL： MFCD22562504
• Inchi： 1S/C7H4ClN3O2/c8-7-9-4-2-1-3-5(11(12)13)6(4)10-7/h1-3H,(H,9,10)
• InChI Key： IDHWSFVCVDTHNI-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=CC=CC=2N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.99932
• Monoisotopic Mass: 196.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Color/Form: No date available
• Density: 1.7±0.1 g/cm3
• Melting Point: No date available
• Boiling Point: 435.9±37.0 °C at 760 mmHg
• Flash Point: 217.4±26.5 °C
• PSA: 71.82
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

1H-Benzimidazole,2-chloro-7-nitro- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1H-Benzimidazole,2-chloro-7-nitro-

1H-Benzimidazole,2-chloro-7-nitro- (CAS No. 15965-55-6): A Comprehensive Overview

1H-Benzimidazole,2-chloro-7-nitro-, also referred to as 2-chloro-7-nitrobenzimidazole, is a heterocyclic aromatic compound with significant applications in various fields of chemistry and materials science. This compound, identified by the CAS registry number 15965-55-6, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in drug design, photovoltaic materials, and as a precursor for other functional molecules.

The molecular structure of 1H-Benzimidazole,2-chloro-7-nitro- consists of a benzene ring fused with an imidazole ring, featuring a chlorine atom at the 2-position and a nitro group at the 7-position. These substituents significantly influence the compound's electronic properties, making it a versatile building block for synthesizing more complex structures. The presence of the nitro group introduces electron-withdrawing effects, which enhance the compound's reactivity in certain chemical transformations.

Recent research has focused on the synthesis and characterization of 1H-Benzimidazole,2-chloro-7-nitro- derivatives. For instance, studies have explored their potential as ligands in transition metal complexes, where their nitrogen atoms can coordinate with metal ions to form stable complexes. These complexes exhibit interesting magnetic and optical properties, making them promising candidates for applications in spintronics and sensing technologies.

In the field of medicinal chemistry, 1H-Benzimidazole,2-chloro-7-nitro- derivatives have been investigated for their potential as anti-inflammatory and anticancer agents. The nitro group's ability to undergo reduction under physiological conditions makes it a valuable moiety for designing drugs that can target specific biological pathways. Additionally, the compound's aromaticity and rigidity contribute to its stability in biological systems.

The synthesis of 1H-Benzimidazole,2-chloro-7-nitro- typically involves multi-step processes that include nucleophilic substitution and oxidation reactions. Recent advancements in catalytic methods have enabled more efficient syntheses with higher yields and better control over stereochemistry. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at specific positions on the benzimidazole ring.

From an environmental perspective, understanding the degradation pathways of 1H-Benzimidazole,2-chloro-7-nitro- is crucial for assessing its impact on ecosystems. Studies have shown that under UV light or enzymatic conditions, the compound undergoes photodegradation or biodegradation, leading to the formation of less toxic byproducts. This information is essential for developing sustainable chemical processes that minimize environmental harm.

In conclusion, 1H-Benzimidazole,2-chloro-7-nitro- (CAS No. 15965-55-6) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile structure continue to inspire innovative research directions. As new findings emerge from ongoing studies, this compound is expected to play an increasingly important role in advancing both academic and industrial chemical sciences.